Cas no 1215206-04-4 (3'-(tert-Butyl)-[1,1'-biphenyl]-3-carboxylic acid)

3'-(tert-Butyl)-[1,1'-biphenyl]-3-carboxylic acid is a biphenyl derivative featuring a tert-butyl substituent at the 3' position and a carboxylic acid functional group at the 3 position. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The tert-butyl group enhances steric hindrance, influencing reactivity and selectivity in coupling reactions, while the carboxylic acid moiety allows for further functionalization. Its rigid biphenyl backbone contributes to stability, making it suitable for applications requiring precise molecular architecture. The compound is typically supplied in high purity, ensuring consistent performance in synthetic workflows.
3'-(tert-Butyl)-[1,1'-biphenyl]-3-carboxylic acid structure
1215206-04-4 structure
Product Name:3'-(tert-Butyl)-[1,1'-biphenyl]-3-carboxylic acid
CAS No:1215206-04-4
MF:C17H18O2
MW:254.323625087738
MDL:MFCD15143490
CID:857820
Update Time:2026-04-29

3'-(tert-Butyl)-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-(tert-Butyl)-[1,1'-biphenyl]-3-carboxylic acid
    • 3-(3-tert-butylphenyl)benzoic acid
    • 3-tert-Butylbiphenyl-3-carboxylic acid
    • 3'-tert-Butylbiphenyl-3-carboxylic acid
    • MDL: MFCD15143490
    • Inchi: InChI=1S/C17H18O2/c1-17(2,3)15-9-5-7-13(11-15)12-6-4-8-14(10-12)16(18)19/h4-11H,1-3H3,(H,18,19)
    • InChI Key: CIFFSZLDSORYNG-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CC=CC(=C1)C2=CC(=CC=C2)C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3

3'-(tert-Butyl)-[1,1'-biphenyl]-3-carboxylic acid Pricemore >>

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